Cas no 2098121-90-3 (1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid)
1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a triazole core linked to a pyrrolidine moiety via a methylene bridge, with an acetyl group at the pyrrolidine nitrogen and a carboxylic acid functionality at the triazole ring. This structure confers versatility in medicinal chemistry and drug development, particularly as a scaffold for designing enzyme inhibitors or bioactive molecules. The acetyl and carboxylic acid groups enhance solubility and provide reactive sites for further derivatization. Its rigid yet functionalized framework makes it valuable for probing structure-activity relationships in pharmaceutical research. The compound’s stability and synthetic accessibility further support its utility in high-throughput screening and lead optimization studies.
2098121-90-3 structure
Product Name:1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid
CAS No:2098121-90-3
MF:C10H14N4O3
MW:238.243161678314
MDL:MFCD30003697
CID:4771472
PubChem ID:121208498
Update Time:2025-06-22
1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-((1-acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid
- 1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid
-
- MDL： MFCD30003697
- Inchi： 1S/C10H14N4O3/c1-7(15)14-4-2-3-8(14)5-13-6-9(10(16)17)11-12-13/h6,8H,2-5H2,1H3,(H,16,17)
- InChI Key： DUIVJJYCEICXQB-UHFFFAOYSA-N
- SMILES： O=C(C)N1CCCC1CN1C=C(C(=O)O)N=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 323
- XLogP3: -0.5
- Topological Polar Surface Area: 88.3
1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A111456-100mg |
1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic Acid |
2098121-90-3 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A111456-500mg |
1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic Acid |
2098121-90-3 | 500mg |
$ 365.00 | 2022-06-08 | ||
| TRC | A111456-1g |
1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic Acid |
2098121-90-3 | 1g |
$ 570.00 | 2022-06-08 | ||
| Enamine | EN300-24180210-0.05g |
1-[(1-acetylpyrrolidin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid |
2098121-90-3 | 95% | 0.05g |
$707.0 | 2024-06-19 | |
| Enamine | EN300-24180210-0.1g |
1-[(1-acetylpyrrolidin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid |
2098121-90-3 | 95% | 0.1g |
$741.0 | 2024-06-19 | |
| Enamine | EN300-24180210-0.25g |
1-[(1-acetylpyrrolidin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid |
2098121-90-3 | 95% | 0.25g |
$774.0 | 2024-06-19 | |
| Enamine | EN300-24180210-0.5g |
1-[(1-acetylpyrrolidin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid |
2098121-90-3 | 95% | 0.5g |
$809.0 | 2024-06-19 | |
| Enamine | EN300-24180210-1.0g |
1-[(1-acetylpyrrolidin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid |
2098121-90-3 | 95% | 1.0g |
$842.0 | 2024-06-19 | |
| Enamine | EN300-24180210-2.5g |
1-[(1-acetylpyrrolidin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid |
2098121-90-3 | 95% | 2.5g |
$1650.0 | 2024-06-19 | |
| Enamine | EN300-24180210-5.0g |
1-[(1-acetylpyrrolidin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid |
2098121-90-3 | 95% | 5.0g |
$2443.0 | 2024-06-19 |
1-((1-Acetylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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